Cas no 1087639-53-9 (4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 1087639-53-9
• MF: C₁₁H₁₆ClNO₃S
• MW: 277.767641067505
• CID: 5470999
• Update Time: 2025-10-30

4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzenesulfonamide
• 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C11H16ClNO3S/c1-8-7-11(9(2)6-10(8)12)17(15,16)13-4-3-5-14/h6-7,13-14H,3-5H2,1-2H3
• InChI Key： HSCMHWKIRBECRO-UHFFFAOYSA-N
• SMILES： C1(S(NCCCO)(=O)=O)=CC(C)=C(Cl)C=C1C

Additional information on 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide

Introduction to 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1087639-53-9)

4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide, identified by its CAS number 1087639-53-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This sulfonamide derivative, characterized by its chloro and hydroxyl substituents, presents a unique structural framework that makes it a promising candidate for further exploration in medicinal chemistry. The presence of both electron-withdrawing and electron-donating groups in its molecular structure suggests potential applications in modulating biological pathways, particularly those involving enzyme inhibition and receptor interaction.

The compound's 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide moiety is strategically positioned to interact with biological targets in a manner that could yield novel therapeutic effects. The chloro group at the para position relative to the sulfonamide nitrogen enhances the electrophilicity of the aromatic ring, facilitating nucleophilic substitution reactions that are often exploited in drug design. Concurrently, the hydroxyl group on the propyl chain introduces polarity and hydrogen bonding capability, which can improve solubility and binding affinity to biological macromolecules.

In recent years, sulfonamide derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known for their ability to act as transition-state analogs, mimicking substrates or inhibitors in enzymatic reactions. The 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide structure aligns well with this paradigm, offering a scaffold that can be modified to target specific enzymes or receptors implicated in diseases such as cancer, inflammation, and metabolic disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of the chloro and hydroxyl functional groups provides multiple sites for chemical modification, allowing medicinal chemists to fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, structural analogs derived from 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide have been investigated for their ability to inhibit kinases and other enzymes involved in signal transduction pathways.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide, allowing researchers to predict binding affinities and interactions with biological targets with high precision. This approach has accelerated the identification of promising candidates for further experimental validation. Moreover, high-throughput screening (HTS) technologies have been employed to assess the biological activity of sulfonamide derivatives across diverse disease models.

The 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide scaffold has also been explored in the context of antimicrobial applications. Sulfonamides are well-known for their antibacterial properties, and modifications to their core structure can enhance their efficacy against resistant strains. The introduction of bulky groups such as the propyl chain in this compound may improve membrane permeability and reduce metabolic degradation by bacterial enzymes.

Another area of interest is the potential use of 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide as an intermediate in the synthesis of more complex molecules. Its reactive sites can be selectively functionalized using various organic transformations, including nucleophilic aromatic substitutions, cross-coupling reactions, and condensation reactions. This versatility makes it a valuable building block for constructing novel pharmacophores with tailored biological activities.

The synthesis of 4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include chlorination of the aromatic ring followed by nucleophilic substitution with 3-hydroxypropylamine under controlled pH conditions. The sulfonation step typically employs fuming sulfuric acid or oleum to introduce the sulfonamide group at the desired position.

In conclusion,4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 1087639-53-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and diverse functional groups make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications for sulfonamide derivatives,4-chloro-N-(3-hydroxypropyl)-2,5-dimethylbenzene-1-sulfonamide is poised to play a crucial role in advancing drug discovery efforts worldwide.